Cas no 868154-08-9 (ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 868154-08-9
• MF: C₂₂H₂₃NO₄S
• MW: 397.487324953079
• CID: 3148251
• PubChem ID: 16440370
• Update Time: 2025-06-09

ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-[(1-benzofuran-2-ylcarbonyl)amino]-6-ethyl-4,5,6,7-tetrahydro-1-ben zothiophene-3-carboxylate
• ethyl 2-(1-benzofuran-2-carbonylamino)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• F1736-0742
• STK952888
• AKOS002205426
• AKOS016148599
• 868154-08-9
• ethyl 2-[(1-benzofuran-2-ylcarbonyl)amino]-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• ethyl 2-(benzofuran-2-carboxamido)-6-ethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• ETHYL 2-(1-BENZOFURAN-2-AMIDO)-6-ETHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C22H23NO4S/c1-3-13-9-10-15-18(11-13)28-21(19(15)22(25)26-4-2)23-20(24)17-12-14-7-5-6-8-16(14)27-17/h5-8,12-13H,3-4,9-11H2,1-2H3,(H,23,24)
• InChI Key： ZNARRSQPEVJEAP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CC(CC)CC2)NC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 397.13477939Da
• Monoisotopic Mass: 397.13477939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 96.8Ų

Additional information on ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Introduction to Ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 868154-08-9)

Ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 868154-08-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including an amide linkage, an ester group, and aromatic rings. These structural elements contribute to its complex chemical behavior and potential biological interactions. The benzofuran moiety is particularly noteworthy, as it is known for its role in various bioactive natural products and synthetic molecules. Additionally, the tetrahydro-benzothiophene core provides a rigid scaffold that can be modulated to enhance binding affinity and selectivity in biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The unique combination of aromatic and saturated rings in Ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate positions it as a valuable scaffold for designing molecules with enhanced pharmacological properties. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The amide group can form hydrogen bonds with polar residues in proteins, while the aromatic rings can engage in π-stacking interactions. These features make it an attractive candidate for developing small-molecule inhibitors or modulators. Furthermore, the presence of the ester group provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, derivatives of benzofuran and benzothiophene have been shown to exhibit significant activity against various diseases. Ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate shares structural similarities with several known bioactive molecules, suggesting that it may also possess therapeutic potential. Preliminary computational studies have indicated that this compound can bind effectively to several protein targets relevant to human health.

The synthesis of Ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the amide bond between the benzofuran moiety and the carboxylic acid group, followed by esterification to introduce the ethyl ester functionality. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex tetrahydro-benzothiophene core.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that it can inhibit the activity of several enzymes involved in disease pathways. For example, it has shown inhibitory effects on kinases and other enzymes relevant to cancer progression. Additionally, animal models have provided evidence that this compound can modulate inflammatory responses and protect against neurodegenerative damage.

The development of new drug candidates is a complex process that requires extensive characterization at both chemical and biological levels. Ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has undergone rigorous testing to assess its safety profile and pharmacokinetic properties. These studies are crucial for determining its suitability for further clinical development. If successful in human trials, this compound could represent a significant advancement in the treatment of various diseases.

The future directions for research on Ethyl 2-(1-benzofuran-2-amido)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate include exploring its mechanism of action and identifying additional therapeutic applications. Structural modifications may be performed to enhance its potency and selectivity against specific biological targets. Collaborative efforts between chemists and biologists will be essential in unraveling the full potential of this compound.

In conclusion, Ethyl 2-(1-benzofuran-2-amido)-6-ethtetrahydroethyl-4,5,6,7-tetrahydro-benzothiophene-3-carboxylate (CAS No. 868154-08-⁹) is a multifaceted organic molecule with significant promise in pharmaceutical research. Its unique structural features and preliminary biological activity make it an exciting candidate for further development into a new therapeutic agent.